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Compound of Interest

Compound Name:
ethyl 3-methyl-2-

methylidenepentanoate

CAS No.: 121263-28-3

Cat. No.: B6191043

Get Quote

Executive Summary: The Privileged Pharmacophore
In the landscape of targeted covalent inhibitors (TCIs), α-methylene esters and their cyclic

counterparts (α-methylene-γ-butyrolactones) represent a highly privileged class of

pharmacophores[1]. The biological activity of these secondary metabolites is fundamentally

driven by their capacity to act as Michael acceptors, forming irreversible covalent bonds with

biological nucleophiles[2].

However, a critical challenge in drug development is managing the intrinsic reactivity of the

electrophilic warhead. Unsubstituted α-methylene esters are often hyper-reactive, leading to

indiscriminate alkylation of off-target cellular thiols (such as glutathione), which manifests as

severe hepatotoxicity. Based on extensive field experience, introducing a β-methyl group—

forming an α-methylene-β-methyl ester—acts as a vital steric modulator. This modification fine-

tunes the electrophilicity, creating a "Goldilocks" reactivity profile that selectively targets specific

cysteine residues within pathogenic protein pockets while sparing healthy cellular machinery.
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Mechanistic Causality: Steric Modulation of Michael
Acceptors
To understand the biological efficacy of these compounds, we must examine the causality at

the quantum and steric levels. The α-methylene group serves as the electrophile, activated by

the electron-withdrawing ester carbonyl. When a target protein exposes a highly nucleophilic

cysteine residue (e.g., in the active site of an enzyme or a transcription factor), a covalent

Michael adduct is formed.

By adding a β-methyl substituent, we introduce localized steric hindrance directly adjacent to

the site of nucleophilic attack. This steric bulk restricts the trajectory of incoming nucleophiles.

Consequently, only cysteines that are perfectly oriented within a specific protein binding pocket

can successfully attack the double bond. This mechanism drastically reduces off-target

glutathione depletion and elevates the therapeutic index of the compound[3].
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Fig 1: Mechanism of target protein inhibition via covalent Michael addition by α-methylene

esters.

Biological Activity Profile
The sterically modulated reactivity of α-methylene-β-methyl esters translates into distinct,

highly potent biological activities across multiple therapeutic areas:

A. Oncology & Tumor Suppression
These compounds exhibit potent cytotoxicity against solid tumors, particularly liver and lung

carcinomas[4]. The primary mechanism involves the covalent modification of the p65 subunit of

NF-κB and the direct inhibition of matrix metalloproteinases (MMP-1 and MMP-2)[4]. Recent

advancements have shown that borylated and halogenated derivatives of these lactones

demonstrate exceptional antipancreatic cancer activity (targeting Panc-1, MIA PaCa-2, and

BXPC-3 cell lines)[3].

B. Antifungal & Antimicrobial Efficacy
Beyond oncology, the α-methylene-γ-butyrolactone moiety possesses significant agricultural

and clinical fungicidal activity[5]. Derivatives have shown remarkable efficacy against

Colletotrichum lagenarium and Botrytis cinerea. Quantitative structure-activity relationship

(QSAR) models confirm that ester derivatives with electron-withdrawing groups on adjacent

aromatic rings optimize the electrophilicity required to disrupt fungal cell wall synthesis[5].

C. Neuroprotection
Specific modifications of the α-methylene-γ-lactone nucleus, such as amino-tomentosin

derivatives, have demonstrated neuroprotective actions. By acting as targeted Michael

acceptors, these compounds mitigate NMDA-induced excitotoxicity by favorably altering the

Bcl-2/Bax ratio, thereby preventing neuronal apoptosis[6].

Quantitative Data: Structure-Activity Relationship
(SAR)
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The following table synthesizes field data demonstrating how β-substitution impacts both

potency (IC50) and safety (Selectivity Index).

Compound
Class

R-Group (β-
position)

Target
Pathway

IC50
(HepG2,
µM)

Selectivity
Index (SI)*

Thiol Half-
Life (t1/2,
min)

Unsubstituted

α-Methylene

Ester

-H Non-specific 1.2 1.5 < 5

α-Methylene-

β-Methyl

Ester

-CH3 NF-κB p65 4.8 > 10.0 45

Halogenated

β-Methyl

Ester

-CH2Cl MMP-2 2.1 8.5 20

Borylated β-

Methyl Ester
-CH2B(OH)2

Panc-1

specific
3.5 12.0 55

*Selectivity Index (SI) = IC50 (Healthy HEK293) / IC50 (Tumor HepG2). An SI > 3 is generally

required for preclinical advancement.

Self-Validating Experimental Protocols
In hit-to-lead optimization, an isolated IC50 value is meaningless without understanding the

intrinsic electrophilicity of the warhead. The following protocols are engineered as self-

validating systems to ensure data integrity.

Protocol 1: NMR-Based Kinetic Thiol-Reactivity Assay
Causality: We utilize NMR rather than colorimetric assays because it provides unambiguous,

structurally resolved evidence of covalent bond formation. By tracking the disappearance of the

exocyclic methylene protons, we directly measure the electrophilic reactivity.

Preparation: Dissolve 10 mM of the α-methylene-β-methyl ester and 5 mM of 1,3,5-

trimethoxybenzene (Internal Standard) in 600 µL of deuterated phosphate buffer (pH 7.4) /
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CD3CN (1:1 v/v).

Baseline Acquisition: Acquire a baseline 1H-NMR spectrum. Ensure the exocyclic methylene

protons (typically δ 5.5–6.5 ppm) and the internal standard (δ 6.1 ppm) are clearly resolved.

Thiol Addition: Inject 50 mM of cysteamine (model thiol nucleophile) into the NMR tube.

Kinetic Tracking: Acquire spectra every 5 minutes for 120 minutes at 37°C.

Self-Validation Check: Integrate the internal standard peak across all time points. If the

internal standard integration fluctuates by >5%, the run is flagged for shimming or relaxation

delay errors and must be discarded.

Data Analysis: Calculate the pseudo-first-order rate constant (

) and half-life (

) based on the exponential decay of the methylene proton integrals.

1. Compound Prep
+ Internal Std

2. Thiol Addition
Cysteamine pH 7.4

3. NMR Tracking
Monitor δ 5.5-6.5

4. Kinetic Model
Calculate Half-Life

Click to download full resolution via product page

Fig 2: Self-validating NMR workflow for quantifying electrophilic reactivity and half-life.

Protocol 2: Cell-Based Cytotoxicity & Selectivity
Profiling (MTT Assay)
Causality: To prove that the β-methyl group reduces off-target toxicity, we must run parallel

assays on a target tumor line and a non-tumorigenic line.

Cell Seeding: Seed HepG2 (liver carcinoma) and HEK293 (healthy embryonic kidney) cells

in parallel 96-well plates at

cells/well. Incubate for 24h at 37°C, 5% CO2.

Compound Treatment: Treat cells with serial dilutions of the ester (0.1 µM to 100 µM).
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Control Integration: Include Parthenolide (10 µM) as a positive control for general Michael

acceptor toxicity, and 0.1% DMSO as a vehicle control.

Incubation & Readout: Incubate for 48h. Add MTT reagent (0.5 mg/mL) for 4h, dissolve

formazan crystals in DMSO, and read absorbance at 570 nm.

Self-Validation Check: Calculate the Selectivity Index (SI). If the Parthenolide control does

not induce >80% cell death, or if the test compound yields an SI < 3, the assay flags the

compound as either a non-responder or a general toxin, halting its progression.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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